molecular formula C9H13N3S B1224717 1-(2-Aminoethyl)-3-phenylthiourea CAS No. 31090-77-4

1-(2-Aminoethyl)-3-phenylthiourea

Cat. No.: B1224717
CAS No.: 31090-77-4
M. Wt: 195.29 g/mol
InChI Key: SASBDWJDZUQEAL-UHFFFAOYSA-N
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Description

1-(2-Aminoethyl)-3-phenylthiourea, also known as this compound, is a useful research compound. Its molecular formula is C9H13N3S and its molecular weight is 195.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

31090-77-4

Molecular Formula

C9H13N3S

Molecular Weight

195.29 g/mol

IUPAC Name

1-(2-aminoethyl)-3-phenylthiourea

InChI

InChI=1S/C9H13N3S/c10-6-7-11-9(13)12-8-4-2-1-3-5-8/h1-5H,6-7,10H2,(H2,11,12,13)

InChI Key

SASBDWJDZUQEAL-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)NC(=S)NCCN

Canonical SMILES

C1=CC=C(C=C1)NC(=S)NCCN

31090-77-4

Synonyms

1-(2-aminoethyl)-3-phenylthiourea
1-(2-aminoethyl)-3-phenylthiourea monohydrochloride
1-AEPT

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of phenyl isothiocyanate (500 mg) in abs. THF (6 ml) was added dropwise over 20 minutes under argon to a solution of ethylenediamine (5.56 g) in abs. THF (6 ml). Afterwards, the reaction mixture was added to water, acidified with 10% HCl and extracted with ethyl acetate. The aqueous phase was then basified with potassium carbonate and extracted three times with ethyl acetate. The combined organic phases were dried over magnesium sulfate, filtered and concentrated. Subsequently, co-evaporation with toluene was effected twice. 650 mg of the desired product remained.
Quantity
500 mg
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reactant
Reaction Step One
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Quantity
6 mL
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reactant
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5.56 g
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reactant
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6 mL
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reactant
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0 (± 1) mol
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reactant
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0 (± 1) mol
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solvent
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